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For Researchers, Scientists, and Drug Development Professionals

Introduction
Methacrolein (2-methylprop-2-enal) is an unsaturated aldehyde of significant interest in both

industrial chemistry and biomedical research. As a key intermediate in the production of

polymers and resins, its chemical properties are well-characterized. However, its high reactivity

also makes it a molecule of concern in toxicology and drug development due to its interactions

with biological systems. This technical guide provides a comprehensive overview of

methacrolein's chemical structure, physicochemical properties, experimental protocols for its

synthesis and analysis, and a detailed look into its effects on key cellular signaling pathways.

Chemical Structure and Identification
Methacrolein is an α,β-unsaturated aldehyde with the chemical formula C₄H₆O.[1][2][3][4] Its

structure features a carbonyl group conjugated with a carbon-carbon double bond, which is

responsible for its high reactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methacrolein - Wikipedia [en.wikipedia.org]

2. Methacrolein (CAS 78-85-3) - Chemical & Physical Properties by Cheméo [chemeo.com]

3. メタクロレイン 95% | Sigma-Aldrich [sigmaaldrich.com]

4. Methacrolein [webbook.nist.gov]

To cite this document: BenchChem. [An In-Depth Technical Guide to Methacrolein: Chemical
Structure, Properties, and Biological Interactions]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b123484#methacrolein-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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